Cas no 56346-40-8 (2H-1,4-Benzoxazine, 6-fluoro-3,4-dihydro-3-methyl-)

2H-1,4-Benzoxazine, 6-fluoro-3,4-dihydro-3-methyl- structure
56346-40-8 structure
Product Name:2H-1,4-Benzoxazine, 6-fluoro-3,4-dihydro-3-methyl-
CAS No:56346-40-8
MF:C9H10FNO
MW:167.180205821991
CID:349147
PubChem ID:71444731
Update Time:2025-04-19

2H-1,4-Benzoxazine, 6-fluoro-3,4-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzoxazine, 6-fluoro-3,4-dihydro-3-methyl-
    • 6-fluoro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine
    • AKOS017514771
    • 56346-40-8
    • DTXSID10853488
    • Inchi: 1S/C9H10FNO/c1-6-5-12-9-3-2-7(10)4-8(9)11-6/h2-4,6,11H,5H2,1H3
    • InChI Key: BDSQAXWZOTXPFT-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)NC(C)CO2

Computed Properties

  • Exact Mass: 167.0747
  • Monoisotopic Mass: 167.074642105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26

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